Cas no 959244-28-1 (2,5-dibromopyridine-4-carbaldehyde)

2,5-dibromopyridine-4-carbaldehyde structure
959244-28-1 structure
Product Name:2,5-dibromopyridine-4-carbaldehyde
CAS No:959244-28-1
MF:C6H3Br2NO
MW:264.902119874954
MDL:MFCD10574709
CID:829963
PubChem ID:26338333
Update Time:2025-09-19

2,5-dibromopyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dibromoisonicotinaldehyde
    • 2,5-dibromopyridine-4-carbaldehyde
    • 2,5-DIBROMOPYRIDINE-4-CARBOXALDEHYDE
    • 2,5-Dibromo-4-pyridinecarboxaldehyde (ACI)
    • EN300-6508497
    • SY364956
    • DTXSID00649913
    • SCHEMBL19794988
    • AS-41352
    • AKOS015835811
    • AB56403
    • CS-0092869
    • J-507305
    • 2,5-Dibromo-pyridine-4-carbaldehyde
    • MFCD10574709
    • DB-081907
    • 959244-28-1
    • MDL： MFCD10574709
    • Inchi： 1S/C6H3Br2NO/c7-5-2-9-6(8)1-4(5)3-10/h1-3H
    • InChI Key： HCRBYBOKTOIPCM-UHFFFAOYSA-N
    • SMILES： O=CC1C(Br)=CN=C(Br)C=1

Computed Properties

  • Exact Mass: 262.85800
  • Monoisotopic Mass: 262.85814g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96000
  • LogP: 2.41910

2,5-dibromopyridine-4-carbaldehyde Security Information

  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T

2,5-dibromopyridine-4-carbaldehyde Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-dibromopyridine-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM172374-5g
2,5-Dibromopyridine-4-carboxaldehyde
 959244-28-1 98%
5g
 $314 2021-08-05
Chemenu
CM172374-1g
2,5-Dibromopyridine-4-carboxaldehyde
 959244-28-1 98%
1g
 $128 2024-07-18
Chemenu
CM172374-5g
2,5-Dibromopyridine-4-carboxaldehyde
 959244-28-1 98%
5g
 $441 2024-07-18
abcr
AB251211-1 g
2,5-Dibromoisonicotinaldehyde, 97%; .
 959244-28-1 97%
1g
 €137.80 2022-03-25
abcr
AB251211-5 g
2,5-Dibromoisonicotinaldehyde, 97%; .
 959244-28-1 97%
5g
 €364.40 2022-03-25
abcr
AB251211-10 g
2,5-Dibromoisonicotinaldehyde, 97%; .
 959244-28-1 97%
10g
 €584.50 2022-03-25
abcr
AB251211-25 g
2,5-Dibromoisonicotinaldehyde, 97%; .
 959244-28-1 97%
25g
 €1,099.30 2022-03-25
Matrix Scientific
070101-1g
2,5-Dibromopyridine-4-carboxaldehyde, 98%
 959244-28-1 98%
1g
 $120.00 2023-09-08
Matrix Scientific
070101-5g
2,5-Dibromopyridine-4-carboxaldehyde, 98%
 959244-28-1 98%
5g
 $360.00 2023-09-08
Matrix Scientific
070101-25g
2,5-Dibromopyridine-4-carboxaldehyde, 98%
 959244-28-1 98%
25g
 $1125.00 2023-09-08

2,5-dibromopyridine-4-carbaldehyde Production Method

Production Method 1

109-94-4 109-94-4
624-28-2 624-28-2
959244-28-1 959244-28-1
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; 10 min, -78 °C
1.2 Solvents: Tetrahydrofuran ;  -78 °C; 30 min, -78 °C
Reference
Preparation of substituted alkoxypyridines via directed metalation and metal-halogen exchange
Bori, Ibrahim D.; Comins, Daniel L., ARKIVOC (Gainesville, 2021, (5), 57-72

Production Method 2

2267346-31-4 2267346-31-4
959244-28-1 959244-28-1
Reaction Conditions
1.1 Reagents: Silver nitrate Solvents: Acetonitrile ,  Water ;  6 d, 95 °C
Reference
N → B Ladder Polymers Prepared by Postfunctionalization: Tuning of Electron Affinity and Evaluation as Acceptors in All-Polymer Solar Cells
Grandl, Markus; Schepper, Jonas; Maity, Sudeshna; Peukert, Andreas; von Hauff, Elizabeth ; et al, Macromolecules (Washington, 2019, 52(3), 1013-1024

Production Method 3

624-28-2 624-28-2
959244-28-1 959244-28-1
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; 2 h, -78 °C
1.2 -78 °C; 2 h, -78 °C
1.3 Solvents: Water ;  0 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 5
Reference
Preparation of bicyclic proline compounds as transient receptor potential channel antagonists
, World Intellectual Property Organization, , ,

2,5-dibromopyridine-4-carbaldehyde Raw materials

2,5-dibromopyridine-4-carbaldehyde Preparation Products

2,5-dibromopyridine-4-carbaldehyde Related Literature

Related Categories

959244-28-1 (2,5-dibromopyridine-4-carbaldehyde) Related Products

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd